[3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone

• IUPAC Name: [3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C22H25N3O4/c1-27-18-12-20(29-3)19(28-2)11-15(18)22(26)25-10-6-7-14(13-25)21-23-16-8-4-5-9-17(16)24-21/h4-5,8-9,11-12,14H,6-7,10,13H2,1-3H3,(H,23,24)
• InChI Key: BQMSTKTXNWKDCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)N2CCCC(C2)C3=NC4=CC=CC=C4N3)OC)OC
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

[3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is also known as TMI-1 and has been synthesized through a variety of methods.

Mechanism of Action

The mechanism of action of [3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone is not fully understood. However, studies have suggested that the compound may act as an inhibitor of certain enzymes and receptors, leading to various physiological effects.
Biochemical and Physiological Effects:
Research has shown that [3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone may have various biochemical and physiological effects. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. Additionally, it may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of [3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone is its unique chemical structure, which makes it an attractive compound for scientific research. However, the limitations of the compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of [3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone. One possible direction is the development of new synthetic methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields, including medicinal chemistry and neurology. Finally, the compound may have potential applications in the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of [3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone has been achieved through several methods. One of the most common methods involves the reaction of 2,4,5-trimethoxybenzaldehyde with 1-(1H-benzimidazol-2-yl)piperidin-3-amine in the presence of a suitable catalyst. Other methods include the use of different aldehydes and amines to produce the final compound.

Scientific Research Applications

The unique chemical structure of [3-(1H-benzimidazol-2-yl)piperidin-1-yl]-(2,4,5-trimethoxyphenyl)methanone has made it an attractive compound for scientific research. The compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.